![molecular formula C10H13NOS B7475156 N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide](/img/structure/B7475156.png)
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as "CP 47,497" and is known for its ability to interact with the endocannabinoid system.
Mechanism of Action
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide interacts with the endocannabinoid system by binding to the CB1 receptor. This receptor is found primarily in the brain and is responsible for the psychoactive effects of cannabis. CP 47,497 has been shown to have a higher affinity for the CB1 receptor than THC, the primary psychoactive component of cannabis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation, decrease seizure activity, and improve cognitive function. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the endocannabinoid system. However, one limitation is its potential for psychoactive effects. Researchers must take precautions to ensure that the compound does not cause unwanted effects in animal models.
Future Directions
There are a number of future directions for research on N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's disease. Additionally, researchers are interested in studying its potential as an analgesic and anti-inflammatory agent. Finally, there is interest in developing new compounds based on the structure of CP 47,497 that may have improved therapeutic properties.
Synthesis Methods
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide is synthesized through a multistep process. The first step involves the reaction of 3-thienylmethanol with methyl chloroformate to form 3-(chloromethyl)thiophene. The second step involves the reaction of the chloromethyl derivative with cyclopropanecarboxylic acid to form N-(thiophen-3-ylmethyl)cyclopropanecarboxamide. The final step involves the reaction of the N-(thiophen-3-ylmethyl)cyclopropanecarboxamide with methyl iodide to form this compound.
Scientific Research Applications
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties. Additionally, it has been studied for its potential in the treatment of neurological disorders such as multiple sclerosis and Alzheimer's disease.
properties
IUPAC Name |
N-methyl-N-(thiophen-3-ylmethyl)cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NOS/c1-11(10(12)9-2-3-9)6-8-4-5-13-7-8/h4-5,7,9H,2-3,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRLDTOOWYCQPDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CSC=C1)C(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.